5-iodo-3-phenyl-1,2,4-thiadiazole
Description
5-iodo-3-phenyl-1,2,4-thiadiazole is a chemical compound that belongs to the class of organic compounds known as thiadiazoles . Thiadiazoles are organoheterocyclic compounds containing a ring of three nitrogen atoms, one sulfur atom, and one carbon atom .
Synthesis Analysis
The synthesis of 1,3,4-thiadiazole derivatives involves the use of phenylthiosemicarbazide and methoxy cinnamic acid molecules in the presence of phosphorus oxychloride . The reaction of N-(4-nitrophenyl)acetohydrazonoyl bromide with 2-[(methylthio)carbonthioyl]hydrazones in absolute ethanol in the presence of triethylamine affords the corresponding 1,3,4-thiadiazole derivatives .Molecular Structure Analysis
The molecular structure of 5-iodo-3-phenyl-1,2,4-thiadiazole can be represented by the SMILES stringNc1nc(ns1)-c2ccccc2 . This indicates that the molecule contains a nitrogen atom (N), a carbon atom ©, a sulfur atom (S), and a phenyl group (c2ccccc2) in its structure .
Safety and Hazards
5-phenyl-1,3,4-thiadiazole-2-thiol, a similar compound, is considered hazardous according to the 2012 OSHA Hazard Communication Standard. It has been classified for acute oral toxicity, skin corrosion/irritation, serious eye damage/eye irritation, and specific target organ toxicity (single exposure) with the target organ being the respiratory system .
Future Directions
While specific future directions for 5-iodo-3-phenyl-1,2,4-thiadiazole are not available, research into 1,3,4-thiadiazole derivatives continues to be a topic of interest due to their wide range of biological properties . Further studies could focus on exploring their potential applications in medicinal chemistry.
properties
| { "Design of the Synthesis Pathway": "The synthesis pathway for 5-iodo-3-phenyl-1,2,4-thiadiazole involves the reaction of 5-amino-3-phenyl-1,2,4-thiadiazole with iodine in the presence of a suitable oxidizing agent.", "Starting Materials": [ "5-amino-3-phenyl-1,2,4-thiadiazole", "Iodine", "Oxidizing agent" ], "Reaction": [ "To a solution of 5-amino-3-phenyl-1,2,4-thiadiazole in a suitable solvent, add iodine and an oxidizing agent.", "Heat the reaction mixture at a suitable temperature for a suitable time.", "Cool the reaction mixture and filter the resulting solid.", "Wash the solid with a suitable solvent and dry to obtain 5-iodo-3-phenyl-1,2,4-thiadiazole." ] } | |
CAS RN |
1596000-16-6 |
Product Name |
5-iodo-3-phenyl-1,2,4-thiadiazole |
Molecular Formula |
C8H5IN2S |
Molecular Weight |
288.1 |
Purity |
95 |
Origin of Product |
United States |
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![1-{2H,3H-thieno[3,4-b][1,4]dioxin-2-yl}methanamine](/img/structure/B6227583.png)